![molecular formula C15H18N4O2S B2812427 (E)-1-((1-((4-methylstyryl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole CAS No. 2321334-90-9](/img/structure/B2812427.png)
(E)-1-((1-((4-methylstyryl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-((1-((4-methylstyryl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to possess various biological activities, including anti-inflammatory, anticancer, and antifungal properties.
Scientific Research Applications
Antibacterial and Free Radical Scavenging Activities
Research indicates that derivatives of 1,2,3-triazole, similar in structure to the specified compound, have shown promising results in antibacterial and free radical scavenging studies. A study described the one-pot synthesis of sulfonyl-1H-1,2,3-triazolyl-thiomorpholine 1,1-dioxide derivatives, highlighting their good yields and significant in vitro antibacterial activity against various strains. Additionally, these compounds demonstrated free radical scavenging activity, suggesting their potential as antioxidants (Sreerama et al., 2020).
Synthesis and Evaluation for Antibacterial Activity
Another study focused on the synthesis of sulfonamide bridged 1,4-disubstituted 1,2,3-triazoles, characterized by their antibacterial efficacy against common pathogens like Staphylococcus aureus and Escherichia coli. This research underscores the importance of such compounds in addressing resistance issues in antibacterial therapy (Yadav & Kaushik, 2022).
Anti-Tubercular Agents
Further demonstrating the versatility of triazole derivatives, a study on novel azetidinone derivatives incorporating 1,2,4-triazole moieties for anti-tubercular activity was conducted. These compounds showed significant activity against Mycobacterium tuberculosis, highlighting their potential as new therapeutic agents in the fight against tuberculosis (Thomas, George, & Harindran, 2014).
Caspase-3 Inhibitors
In the realm of cancer research, disubstituted 1,2,3-triazoles were evaluated as inhibitors against caspase-3, a critical enzyme in apoptosis. Two compounds demonstrated potent inhibitory activity, indicating the potential application of triazole derivatives in developing new cancer treatments (Jiang & Hansen, 2011).
Antimicrobial Agents
Triazole and triazolothiadiazine derivatives have also been synthesized as novel antimicrobial agents. These compounds were found to exhibit significant activity against various microbial strains, underscoring the role of triazole derivatives in developing new antimicrobial drugs (Kaplancikli et al., 2008).
properties
IUPAC Name |
1-[[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c1-13-2-4-14(5-3-13)6-7-22(20,21)19-9-15(10-19)8-18-12-16-11-17-18/h2-7,11-12,15H,8-10H2,1H3/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJBCVQLZFQRQSU-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)N2CC(C2)CN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CC(C2)CN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-((1-((4-methylstyryl)sulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.